8-(azepan-1-yl)-7-(2-(benzo[d]oxazol-2-ylthio)ethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
The compound is a derivative of purine, which is an aromatic organic compound. It also contains an azepan (a seven-membered ring with one nitrogen atom) and a benzo[d]oxazol-2-ylthio group. Benzo[d]oxazol-2-ylthio derivatives have been synthesized and studied for their anti-cancer and anti-mycobacterial activities .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The structure-activity relationship (SAR) of similar compounds has been studied, leading to the discovery of novel small-molecule inhibitors .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Similar compounds have been synthesized from readily available diazo compounds and sulfilimines through a tandem rearrangement/aziridination/ring-expansion reaction .Mechanism of Action
Target of Action
The primary target of this compound is the chromodomain Y-like (CDYL) protein . CDYL is a histone methyllysine reader protein that plays a crucial role in epigenetic regulation .
Mode of Action
The compound interacts with the chromodomain of CDYL, inhibiting its function . The binding conformation between the chromodomain of CDYL and the compound was studied via molecular docking and dynamic simulations . This interaction results in the perturbation of the recruitment of CDYL onto chromatin, leading to transcriptional derepression of its target genes .
Biochemical Pathways
The inhibition of CDYL affects the epigenetic ‘reading’ of histone post-translational modifications (PTMs) . This disruption can lead to changes in gene expression, affecting various biochemical pathways. The exact pathways affected would depend on the specific genes that are dysregulated due to the inhibition of CDYL.
Result of Action
The inhibition of CDYL by this compound leads to transcriptional derepression of its target genes . This can result in various molecular and cellular effects, depending on the specific genes that are affected. For instance, one study showed that a similar compound promoted the development and branching of neurodendrites in hippocampal and cortical cultured neurons .
properties
IUPAC Name |
8-(azepan-1-yl)-7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N6O3S/c1-25-17-16(18(28)24-20(25)29)27(19(23-17)26-10-6-2-3-7-11-26)12-13-31-21-22-14-8-4-5-9-15(14)30-21/h4-5,8-9H,2-3,6-7,10-13H2,1H3,(H,24,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFYHJPYKRFSEEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCCCCC3)CCSC4=NC5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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